Cas no 136562-05-5 (3-Pyridinecarboxaldehyde, 5-ethyl-2-methoxy-6-methyl-)

3-Pyridinecarboxaldehyde, 5-ethyl-2-methoxy-6-methyl- structure
136562-05-5 structure
Product Name:3-Pyridinecarboxaldehyde, 5-ethyl-2-methoxy-6-methyl-
CAS No:136562-05-5
MF:C10H13NO2
MW:179.215722799301
CID:1246986
PubChem ID:10261679
Update Time:2025-04-20

3-Pyridinecarboxaldehyde, 5-ethyl-2-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxaldehyde, 5-ethyl-2-methoxy-6-methyl-
    • 5-ethyl-2-methoxy-6-methylnicotinaldehyde
    • 5-ethyl-2-methoxy-6-methylpyridine-3-carboxaldehyde
    • RNLDTMJKDYDWJG-UHFFFAOYSA-N
    • 2-methoxy-5-ethyl-6-methyl nicotinaldehyde
    • 136562-05-5
    • 2-methoxy-5-ethyl-6-methyl-nicotinaldehyde
    • SCHEMBL9267418
    • 5-ethyl-2-methoxy-6-methyl nicotinaldehyde
    • 2-methoxy-5-ethyl-6-methylnicotinaldehyde
    • DA-21137
    • Inchi: 1S/C10H13NO2/c1-4-8-5-9(6-12)10(13-3)11-7(8)2/h5-6H,4H2,1-3H3
    • InChI Key: RNLDTMJKDYDWJG-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=O)C=C(C(C)=N1)CC

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19
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